Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis-

• Molecular Formula: C17H12F2O2
• Molecular Weight: 286.27 g/mol
• IUPAC Name: 1-(7-acetyl-9,9-difluorofluoren-2-yl)ethanone
• InChI: InChI=1S/C17H12F2O2/c1-9(20)11-3-5-13-14-6-4-12(10(2)21)8-16(14)17(18,19)15(13)7-11/h3-8H,1-2H3
• InChI Key: IUPLWGHWCLHFHU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC2=C(C=C1)C3=C(C2(F)F)C=C(C=C3)C(=O)C

Description

Ethanone, 1,1'-(9,9-difluoro-9H-fluorene-2,7-diyl)bis- is a useful research compound. Its molecular formula is C17H12F2O2 and its molecular weight is 286.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2,7-dibromo-9,9-difluoro-9H-fluorene (900 mg, 2.500 mmol), Tributyl(1-ethoxyvinyl)tin (3.38 mL, 10.00 mmol) and Pd(Ph3P)4 (289 mg, 0.250 mmol) in 1,4-dioxane (25 mL) were degassed with nitrogen for 10 min then it was heated at 90° C. for overnight under nitrogen. The reaction mixture was cooled to room temperature and 15 mL of 10% HCl was added then stirred for 1 h. The mixture was extracted with ethyl acetate and the organic layer was washed with water and brine. The organics were dried (Na2SO4) and concentrated. The crude material was purified on silica gel using 0-100% ethyl acetate in hexane. The desired fractions were concentrated to give a white solid.